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Compound of Interest

Compound Name: Loratadine N-oxide

Cat. No.: B563890

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides comprehensive guidance on the
personal protective equipment (PPE), operational procedures, and disposal plans for
Loratadine N-oxide, a metabolite of the antihistamine Loratadine.

Hazard Identification and Personal Protective
Equipment

Loratadine N-oxide and its parent compound, Loratadine, are classified as substances that
can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]
Therefore, adherence to strict safety protocols is essential. The following table summarizes the
required personal protective equipment.
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Protection Type Required Equipment Standards and Remarks

) Must comply with OSHA's 29
] Chemical safety goggles or
Eye/Face Protection CFR 1910.133 or European

face shield
Standard EN166.[2]

Chemical-resistant gloves Gloves should meet EN374
Skin Protection (e.g., nitrile rubber) and standards.[3] Long-sleeved
protective clothing clothing is recommended.[3]

Required if exposure limits are
exceeded or if irritation is
) ) NIOSH/MSHA approved experienced.[4] A particle filter
Respiratory Protection ) ) ]
respirator is recommended for solid

forms to avoid dust inhalation.

[2]

Operational Plan for Safe Handling

A systematic approach to handling Loratadine N-oxide from receipt to disposal minimizes
risks and ensures a safe laboratory environment.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]
o Keep away from incompatible materials such as strong oxidizing agents.[2]

o Store locked up.[1][3]

2. Handling and Use:

e Handle in accordance with good industrial hygiene and safety practices.[2]

o Ensure adequate ventilation, using a chemical fume hood if necessary, to avoid dust
formation and inhalation.[2][5]
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Avoid contact with skin, eyes, and clothing.[2][3]

Do not eat, drink, or smoke in the handling area.|[3]

Wash hands thoroughly before breaks and immediately after handling the product.[3]

3. Emergency Procedures:

Emergency Situation First-Aid Measures

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.
Eye Contact Remove contact lenses if present and easy to

do. Seek medical attention if irritation persists.

[3]

Wash off immediately with soap and plenty of
_ water for at least 15 minutes. Remove
Skin Contact ) ) S
contaminated clothing. In case of skin irritation

or allergic reactions, see a physician.[3]

Move to fresh air. If experiencing respiratory

Inhalation ) )

symptoms, seek medical attention.[3]

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Never give anything by mouth to an

unconscious person. Call a physician.[3]

4. Disposal Plan:

Dispose of waste material in accordance with local, regional, national, and international
regulations.[1]

Chemicals should be left in their original containers and not mixed with other waste.

Handle uncleaned containers as you would the product itself.

Accidental Release Measures
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In the event of a spill, follow these steps to ensure containment and cleanup:

o Evacuate and Secure: Evacuate non-essential personnel from the area. Ensure adequate
ventilation.

o Personal Protection: Wear the appropriate PPE as outlined in the table above, including
respiratory protection.

» Containment: For solid spills, cover with a plastic sheet to minimize dust generation.[4] For
liquid spills, use an inert absorbent material.

o Cleanup: Carefully sweep or scoop up the spilled material and place it into a suitable,
labeled container for disposal.[2][4] Avoid creating dust.

» Decontamination: Clean the affected area thoroughly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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